2-bromo-5-methoxy-N-(thiophen-2-yl(thiophen-3-yl)methyl)benzamide

• IUPAC Name: 2-bromo-5-methoxy-N-[thiophen-2-yl(thiophen-3-yl)methyl]benzamide
• InChI: InChI=1S/C17H14BrNO2S2/c1-21-12-4-5-14(18)13(9-12)17(20)19-16(11-6-8-22-10-11)15-3-2-7-23-15/h2-10,16H,1H3,(H,19,20)
• InChI Key: RSZVOCJXKYCXHZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)Br)C(=O)NC(C2=CSC=C2)C3=CC=CS3
• Molecular Formula: C17H14BrNO2S2
• Molecular Weight: 408.3 g/mol

Description

2-bromo-5-methoxy-N-(thiophen-2-yl(thiophen-3-yl)methyl)benzamide, commonly known as BTM, is a chemical compound that has gained significant attention in the field of scientific research due to its potential use in medicinal chemistry.

Scientific Research Applications

Synthetic Pathways and Chemical Reactions

• The study by Kammel et al. (2015) explores reactions of brominated benzolactone/lactam with thioamides under mildly basic conditions, demonstrating potential pathways for creating complex thiazole derivatives from brominated precursors. This research provides insights into synthetic strategies that might be applicable for synthesizing derivatives of the compound of interest (Kammel et al., 2015).

Potential Photodynamic Therapy Applications

• The work by Pişkin et al. (2020) describes the synthesis and characterization of new zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups. These compounds show high singlet oxygen quantum yield, suggesting their utility in photodynamic therapy for cancer treatment, indicating the broader research interest in benzamide derivatives for therapeutic applications (Pişkin et al., 2020).

Pharmacological Applications

• A comparative study by Högberg et al. (1990) on the synthesis and antidopaminergic properties of bromo-dimethoxybenzamide derivatives highlights the potential of such compounds in developing antipsychotic agents. This research underscores the interest in exploring the pharmacological properties of bromo-methoxybenzamide compounds for therapeutic applications (Högberg et al., 1990).

Antibacterial Applications

• Research by Xu et al. (2003) on bromophenols from the marine red alga Rhodomela confervoides, including their isolation, characterization, and antibacterial activity, demonstrates the interest in brominated compounds for developing new antibacterial agents. This suggests a broader context for investigating bromo-methoxybenzamide derivatives for potential antibacterial properties (Xu et al., 2003).